Cas no 53413-01-7 (N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide)
![N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide structure](https://www.kuujia.com/scimg/cas/53413-01-7x500.png)
53413-01-7 structure
Product name:N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide
N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide
- DTXSID40201574
- 4-Methyl-N-(((3-methylphenyl)amino)carbonyl)-1-piperidineacetamide
- 53413-01-7
- 1-Piperidineacetamide, 4-methyl-N-(((3-methylphenyl)amino)carbonyl)-
- BRN 1391382
-
- Inchi: InChI=1S/C16H23N3O2/c1-12-6-8-19(9-7-12)11-15(20)18-16(21)17-14-5-3-4-13(2)10-14/h3-5,10,12H,6-9,11H2,1-2H3,(H2,17,18,20,21)
- InChI Key: FZNHDVBMOLCBIZ-UHFFFAOYSA-N
- SMILES: CC1CCN(CC1)CC(=O)NC(=O)NC2=CC=CC(=C2)C
Computed Properties
- Exact Mass: 289.17919
- Monoisotopic Mass: 289.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide Related Literature
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
53413-01-7 (N-[(3-methylphenyl)carbamoyl]-2-(4-methylpiperidin-1-yl)acetamide) Related Products
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